N-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[2-(3,5-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H18N4O5S/c1-26-13-8-12(9-14(10-13)27-2)20-17(24)11-29-18-6-5-16(22-23-18)21-19(25)15-4-3-7-28-15/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key: SQUPYWLIHNGKMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CO3)OC
• Molecular Formula: C19H18N4O5S
• Molecular Weight: 414.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide involves multiple steps, starting from the basic building blocks to the final compound. A notable method includes the condensation of specific carboxylic acids with hydrazine to form hydrazone derivatives, followed by an intramolecular cyclization to create the pyridazinone skeleton. Further modifications through reactions with isocyanates and hydrolysis lead to the final compound (Koza et al., 2013).

Molecular Structure Analysis

The molecular structure of N-(6-((2-((3,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide is characterized by the presence of multiple functional groups, including an amino group, a carboxamide, and a thiopyridazinone moiety. This complex structure has been elucidated through various techniques such as FT-IR, NMR, and X-ray diffraction, providing detailed insights into its geometry, electronic configuration, and intramolecular interactions (Jayarajan et al., 2019).

Scientific Research Applications

Synthesis and Biological Activity

The compound, along with similar heterocyclic aryl monoazo organic compounds, has been synthesized using a condensation reaction involving different derivatives. These novel compounds have shown high efficiency in in vitro screening for antioxidant activity, antitumor activity against specific carcinoma cell lines, and antimicrobial activity against various pathogenic bacteria and fungi. Their practical applications include dyeing polyester fabrics, where the colored polyester fibers could be used as sterile and/or biologically active fabrics in various life applications (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Biological Activities and Anticancer Properties

Some derivatives of the compound have been designed and synthesized as anticancer agents targeting specific receptors like the epidemal growth factor receptor (EGFR). These derivatives have been evaluated for cytotoxic activities against cancer cell lines with varying EGFR expression. Results indicate that certain derivatives exhibit potent anticancer activities and have low toxicity against normal cells. These findings suggest that these novel indole scaffolds could be beneficial for developing new anticancer agents targeting EGFR (Lan et al., 2017).